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Compound of Interest

Compound Name: Dimethylquinazolone

CAS No.: 1769-25-1

Cat. No.: B190097

Get Quote

As a Senior Application Scientist, I approach chemical safety not merely as a set of regulatory

checkboxes, but as a mechanistic science. Understanding why a chemical behaves a certain

way directly informs how we protect ourselves. Dimethylquinazolone (2,3-dimethyl-4(3H)-

quinazolinone, CAS 1769-25-1) is a critical intermediate in drug development, particularly in the

synthesis of methaqualone derivatives and PPAR-alpha modulators. However, its fine powder

morphology and electrophilic structural features present specific inhalation and contact hazards

that require rigorous operational control.

This guide provides a self-validating procedural framework for researchers and drug

development professionals, ensuring that every handling step is grounded in chemical

causality.

Mechanistic Hazard Profile & Quantitative Data
Quinazolinone derivatives possess specific electrophilic sites that can interact with biological

nucleophiles, leading to their classification as irritants. Dimethylquinazolone is categorized

under the Globally Harmonized System (GHS) as Acute Tox. 4 (Harmful if swallowed), Skin Irrit.

2, Eye Irrit. 2A, and STOT SE 3 (Respiratory tract irritation) (1)[1].
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To design an effective safety protocol, we must first analyze the compound's quantitative

physicochemical and toxicity data:

Property Value
Mechanistic Safety
Implication

Molecular Weight 174.20 g/mol (2)[2]

Presents as a fine, lightweight

powder highly susceptible to

aerosolization and static cling

during transfer.

XLogP3 0.6 (2)[2]

Moderate lipophilicity allows for

potential penetration through

compromised skin barriers if

dissolved in organic solvents.

Oral LD50 (Mouse) >200 mg/kg (3)[3]

Harmful if swallowed;

necessitates strict hand

hygiene and prohibits

eating/drinking in the lab.

Intraperitoneal LD50 660 mg/kg (3)[3]

Poses a systemic toxicity risk

via accidental sharps exposure

during in vivo drug formulation.

Personal Protective Equipment (PPE) Matrix
Selecting the right PPE is about creating a multi-layered barrier system tailored to the

chemical's specific vulnerabilities. Adherence to the following matrix is mandatory (4)[4].
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PPE Category
Recommended
Specification

Mechanistic Rationale

Eye/Face
Chemical splash goggles

(ANSI Z87.1 compliant)

Protects ocular mucosa from

airborne micro-particulates and

prevents injury from accidental

solvent splashes during

dissolution.

Hands
Nitrile or Neoprene gloves (≥5

mil thickness)

Prevents dermal absorption.

Nitrile offers robust chemical

resistance against both the

quinazolinone core and

common reconstitution

solvents (e.g., DMSO, DMF).

Body
Flame-resistant lab coat with

knit cuffs

Eliminates exposed skin on

forearms, preventing powder

accumulation, and mitigates

static discharge risks when

handling flammable solvents.

Respiratory
N95 particulate respirator (if

outside hood)

Prevents inhalation of

micronized powders, which

cause severe upper respiratory

tract irritation. Primary handling

must occur in a fume hood.

Operational Workflow & Experimental Protocols
The following step-by-step methodology ensures that the handling of Dimethylquinazolone is

a self-validating system, where each step inherently minimizes the risk of the next.

Step 1: Pre-Operational Readiness
Ventilation Verification: Verify that the chemical fume hood face velocity is operating between

80-100 fpm (0.4-0.5 m/s).
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Emergency Proximity: Ensure the safety shower and eyewash stations are unobstructed and

within a 10-second walking distance from the workstation.

PPE Donning: Equip all items specified in the PPE matrix before unsealing the chemical

container.

Step 2: Weighing and Transfer (Static Control)
Causality: Dimethylquinazolone powder is prone to triboelectric charging (static buildup).

Uncontrolled static release can rapidly aerosolize the powder, drastically increasing inhalation

exposure (4)[4].

Place an anti-static weighing boat onto the analytical balance inside the fume hood.

Ground your metal spatula by touching it to a grounded metal surface before contacting the

powder.

Carefully transfer the solid, keeping the container as close to the weighing boat as possible

to minimize the drop height and subsequent dust generation.

Step 3: Dissolution and Formulation Protocol
Causality: Adding solid to solvent (rather than solvent to solid) prevents localized

supersaturation, minimizing the risk of sudden exothermic solvation and splashing (4)[4].

Pre-measure your target volume of solvent (e.g., DMSO, Ethanol) into a chemically

compatible glass vial equipped with a magnetic stir bar.

Initiate gentle stirring.

Slowly add the weighed Dimethylquinazolone solid to the stirring solvent.

Cap the vial securely and allow it to stir until complete dissolution is visually confirmed.

Step 4: Decontamination
Carefully fold and dispose of the weighing boat into a designated solid hazardous waste bin.
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Wipe down the balance and fume hood surfaces with a damp paper towel (using a 10%

surfactant solution) to capture any stray powder.

Follow with a 70% ethanol wipe to ensure complete removal of residual chemical traces.

Waste Management and Disposal Plan
Dimethylquinazolone must never be disposed of in standard municipal waste or poured down

the drain. It is classified as a Water Hazard Class 1 (slightly hazardous for water) (3)[3].

Solid Waste: Collect all contaminated consumables (weighing boats, gloves, paper towels) in

a rigid, tightly sealed container labeled "Hazardous Solid Waste - Toxic/Irritant

(Dimethylquinazolone)". Store away from strong oxidizing agents.

Liquid Waste: Segregate into appropriate solvent waste streams (e.g., "Non-Halogenated

Organic Waste" if dissolved in DMSO/Ethanol). Ensure the waste carboy is properly vented

and stored in secondary containment.

Final Disposal: All waste must be transferred to the institution's Environmental Health and

Safety (EHS) department for high-temperature incineration by a certified facility.

Visualizing the Safety Workflow
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1. Pre-Operational Setup
Verify Fume Hood & PPE

2. Weighing & Transfer
Use Anti-Static Tools

 PPE Verified

3. Dissolution Protocol
Add Solid to Solvent Slowly

 Transfer Complete

Emergency Spill Response
Isolate & Contain

 Aerosolization/Drop

4. Decontamination
Surfactant & 70% EtOH Wipe

 Solution Prepared  Splash/Spill

5. Waste Disposal
Hazardous Waste Incineration

 Cleanup Waste  Contaminated Materials

Click to download full resolution via product page

Fig 1: End-to-end safety and operational workflow for handling Dimethylquinazolone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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